Cas no 1566340-60-0 (INDEX NAME NOT YET ASSIGNED)

• Product name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1566340-60-0
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 5275044
• PubChem ID: 112680275

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1566340-60-0
• methyl 3-ethyl-3-(2-fluorophenyl)oxirane-2-carboxylate
• EN300-699341
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H13FO3/c1-3-12(10(16-12)11(14)15-2)8-6-4-5-7-9(8)13/h4-7,10H,3H2,1-2H3
• InChI Key： HDFIRINCEXGTNX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CC)C(C(=O)OC)O1

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 276.4±40.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1566340-60-0: A Comprehensive Overview

The compound with CAS No. 1566340-60-0, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in the field of materials science and chemical engineering. This compound has garnered considerable attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the development of high-efficiency energy storage systems and electronic devices.

Recent Research Findings have demonstrated that CAS No. 1566340-60-0 exhibits exceptional thermal stability and mechanical strength, making it an ideal candidate for use in extreme environmental conditions. Its ability to maintain structural integrity under high temperatures and pressures has been a focal point of numerous investigations. Scientists have also explored its potential as a catalyst in chemical reactions, where it has shown remarkable efficiency in accelerating reaction rates while maintaining selectivity.

The synthesis of CAS No. 1566340-60-0 involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge nanotechnology. Researchers have optimized the synthesis pathway to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of industrial applications. This optimization process has been detailed in several peer-reviewed journals, further solidifying its position as a key material in modern chemistry.

One of the most promising applications of CAS No. 1566340-60-0 lies in its use as a component in advanced composite materials. These composites are being tested for their suitability in aerospace and automotive industries, where lightweight yet durable materials are highly sought after. Preliminary results indicate that incorporating this compound into composite structures significantly improves their mechanical properties without compromising on flexibility or durability.

In addition to its structural applications, CAS No. 1566340-60-0 has shown potential in the field of biomedical engineering. Researchers are exploring its use as a biocompatible material for implantable devices, where its inert nature and resistance to corrosion make it an attractive option. Early-stage experiments have demonstrated favorable biocompatibility profiles, suggesting that this compound could play a pivotal role in the development of next-generation medical devices.

The environmental impact of CAS No. 1566340-60-0 is another area of active research. Scientists are investigating its degradation pathways under various environmental conditions to ensure that its use does not pose any long-term risks to ecosystems. Initial findings suggest that the compound degrades slowly under natural conditions, which could be both a benefit and a concern depending on its application.

In conclusion, CAS No. 1566340-60-0 represents a groundbreaking material with vast potential across multiple industries. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in the future of materials science. As research continues to uncover new possibilities for this compound, it is likely to become an essential component in the development of innovative technologies that address some of the most pressing challenges of our time.